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Abstract

Linoleoyl-coenzyme A (linoleoyl-CoA) is a pivotal intermediate in lipid metabolism and cellular
signaling. As the activated form of the essential fatty acid linoleic acid, it serves as a substrate
for a variety of enzymatic reactions, including desaturation, elongation, and incorporation into
complex lipids such as phospholipids and triglycerides.[1] Beyond its metabolic functions,
linoleoyl-CoA and other long-chain acyl-CoAs act as signaling molecules, influencing
transcription factors like peroxisome proliferator-activated receptors (PPARSs) and sterol
regulatory element-binding proteins (SREBPSs), thereby modulating gene expression related to
lipid homeostasis and inflammation.[2][3] This technical guide provides a comprehensive
overview of the biochemical and physical properties of linoleoyl-CoA, detailed experimental
protocols for its synthesis, purification, and analysis, and a review of its role in key signaling
pathways.

Biochemical and Physical Properties

Linoleoyl-CoA is an amphipathic molecule consisting of a hydrophilic coenzyme A moiety
attached to a hydrophobic 18-carbon polyunsaturated fatty acyl chain with two cis double
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bonds at the A9 and A12 positions.[4][5]

Quantitative Data Summary

Property

Value

References

IUPAC Name

S-[2-[3-[[(2R)-4-
[[[(2R,3S,4R,5R)-5-(6-
aminopurin-9-yl)-4-hydroxy-3-
phosphonooxyoxolan-2-
ylmethoxy-
hydroxyphosphorylloxy-
hydroxyphosphoryljoxy-2-
hydroxy-3,3-
dimethylbutanoyl]lamino]propa
noylaminolethyl] (92,122)-
octadeca-9,12-dienethioate

[6]

Molecular Formula

C39H66N7017P3S

[6]7]

Molecular Weight 1029.96 g/mol [7]
CAS Number 6709-57-5 [6]
Appearance Solid [6][7]
Not available in the literature.
) ) The free fatty acid, linoleic
Melting Point ) ) ) [8]
acid, has a melting point of -5
°C.
Soluble in organic solvents;
limited solubility in water.
Solubility Aqueous solutions are [4]

unstable and should be used

fresh.

UV Absorbance Amax

~260 nm (due to the adenine

moiety of Coenzyme A)

[9]

Spectral Properties
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e Mass Spectrometry (MS): The fragmentation of acyl-CoAs in tandem MS is characterized by
a neutral loss of the phosphorylated ADP moiety (507.102 m/z). Key fragment ions for
linoleoyl-CoA would include the acylium ion and fragments of the coenzyme A molecule.
PubChem lists MS/MS data for linoleoyl-CoA, showing characteristic fragments.[6][10]

e Nuclear Magnetic Resonance (NMR) Spectroscopy: The 1H-NMR and 13C-NMR spectra of
the linoleoyl moiety would show characteristic signals for the olefinic protons and carbons of
the cis-double bonds, as well as the methylene and terminal methyl groups. The coenzyme A
portion of the molecule also has a distinct NMR fingerprint.[6][11][12][13][14]

Biochemical Role and Signaling Pathways

Linoleoyl-CoA is a central hub in fatty acid metabolism. It is formed from linoleic acid in an ATP-
dependent reaction catalyzed by acyl-CoA synthetases.[15] Once formed, it can enter several
metabolic and signaling pathways.

Fatty Acid Metabolism

Linoleoyl-CoA is a substrate for delta-6-desaturase, the rate-limiting enzyme in the biosynthesis
of arachidonic acid, a precursor for eicosanoids.[11] It can also be elongated and incorporated
into various lipid species, contributing to the composition and fluidity of cellular membranes.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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